{4-[(phenylacetyl)amino]-4H-1,2,4-triazol-1-ium-1-yl}acetate

• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol
• IUPAC Name: 2-[4-[(2-phenylacetyl)amino]-1,2,4-triazol-4-ium-1-yl]acetate
• InChI: InChI=1S/C12H12N4O3/c17-11(6-10-4-2-1-3-5-10)14-16-8-13-15(9-16)7-12(18)19/h1-5,8-9H,6-7H2,(H-,14,17,18,19)
• InChI Key: CXOWCUGFOKCQKZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)N[N+]2=CN(N=C2)CC(=O)[O-]

Description

{4-[(phenylacetyl)amino]-4H-1,2,4-triazol-1-ium-1-yl}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as PTAC and is a derivative of triazole, a five-membered heterocyclic compound.

Scientific Research Applications

PTAC has been extensively studied for its potential applications in various fields. It has shown promising results in the treatment of cancer, bacterial and viral infections, and neurological disorders. PTAC has also been studied for its potential use as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of PTAC is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in various cellular processes. PTAC has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
PTAC has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and viruses. PTAC has also been shown to have anti-inflammatory and antioxidant properties. It has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

PTAC has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various studies. However, PTAC has some limitations as well. It is a highly reactive compound and requires careful handling. It is also relatively unstable and can decompose under certain conditions.

Future Directions

There are several future directions for the study of PTAC. One area of research is the development of PTAC-based drugs for the treatment of cancer and other diseases. Another area of research is the study of PTAC's potential as a catalyst in organic reactions. Further studies are also needed to fully understand the mechanism of action of PTAC and its biochemical and physiological effects.
Conclusion:
In conclusion, PTAC is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has shown promising results in the treatment of cancer, bacterial and viral infections, and neurological disorders. PTAC has also been studied for its potential use as a catalyst in organic reactions. Further studies are needed to fully understand the mechanism of action of PTAC and its biochemical and physiological effects.

Synthesis Methods

PTAC can be synthesized by reacting phenylacetic acid with hydrazine hydrate to obtain phenylhydrazine. This is then reacted with ethyl acetoacetate to obtain ethyl 2-phenylhydrazinyl acetate. The final step involves reacting this compound with sodium azide and copper sulfate to obtain PTAC.